1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol

• IUPAC Name: 1-(cyclohexylamino)-3-phenothiazin-10-ylpropan-2-ol
• InChI: InChI=1S/C21H26N2OS/c24-17(14-22-16-8-2-1-3-9-16)15-23-18-10-4-6-12-20(18)25-21-13-7-5-11-19(21)23/h4-7,10-13,16-17,22,24H,1-3,8-9,14-15H2
• InChI Key: DPRQBLSBVNUDDL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC(CN2C3=CC=CC=C3SC4=CC=CC=C42)O
• Molecular Formula: C21H26N2OS
• Molecular Weight: 354.5 g/mol

Description

1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol, also known as Promethazine, is a phenothiazine derivative that has been widely used in the medical field. It is a sedative, antihistamine, and antiemetic drug that is commonly used to treat allergies, motion sickness, and nausea. However, the use of Promethazine is not limited to these applications, and it has been found to have a wide range of scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol is not fully understood. However, it is known to act as a H1 receptor antagonist, which blocks the effects of histamine in the body. It also has anticholinergic properties, which contribute to its sedative effects.
Biochemical and physiological effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to decrease the release of inflammatory mediators, such as cytokines and prostaglandins. It also has a sedative effect on the central nervous system, which is thought to be due to its ability to block the effects of histamine and acetylcholine.

Advantages and Limitations for Lab Experiments

1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol has a number of advantages for use in lab experiments. It is readily available, inexpensive, and has a well-established safety profile. However, it does have some limitations. It is not very soluble in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which can make it difficult to maintain consistent levels of the drug in the body.

Future Directions

There are a number of potential future directions for research on 1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol. One area of interest is its potential as an anticancer agent. Further studies are needed to determine the optimal dosage and administration schedule for this application. Another area of interest is its potential as an anxiolytic drug. Studies are needed to determine the effectiveness of this compound compared to other anxiolytic drugs, as well as the optimal dosage and administration schedule. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the body.

Scientific Research Applications

1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol has been extensively studied for its therapeutic properties. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have anxiolytic properties, making it a useful drug for the treatment of anxiety disorders. Furthermore, this compound has been found to have potential as an anticancer agent, with studies showing that it can induce apoptosis in cancer cells.